Cas no 3446-89-7 (4-(Methylthio)benzaldehyde)

• Product Name: 4-(Methylthio)benzaldehyde
• CAS No: 3446-89-7
• MF: C₈H₈OS
• MW: 152.213521003723
• MDL: MFCD00006948
• CID: 44169
• PubChem ID: 76985
• Update Time: 2025-04-18

4-(Methylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Methylthio)benzaldehyde
• 4-(Methylthio)benzal
• 4-Methylmercaptobenzaldehyde
• 4-methylsulfanylbenzaldehyde
• p-Methylthiobenzaldehyde
• 4-(Methylmercapto)benzaldehyde
• 4-methylsulfanyl-benzaldehyde
• BB 0322721
• InChI=1/C8H8OS/c1-10-8-4-2-7(6-9)3-5-8/h2-6H,1H3
• PS-3197
• 4-METHANESULFANYLBENZALDEHYDE
• QRVYABWJVXXOTN-UHFFFAOYSA-
• Tox21_200004
• 1TVQ11BIY8
• 4-Methylthio benzaldehyde
• UNII-1TVQ11BIY8
• NCGC00090956-01
• F2190-0579
• 4-(Methylsulfanyl)benzaldehyde #
• NCGC00257558-01
• EINECS 222-365-7
• p-Methylmercapto Benzaldehyde
• Benzaldehyde, 4-(methylthio)-
• DTXSID0033047
• HMS3039L09
• AC-10936
• J-515789
• Q27252879
• MFCD00006948
• 4-Aldehyde thioanisole
• BENZALDEHYDE, P-(METHYLTHIO)-
• 4-(Methylsulfanyl)benzaldehyde
• 4-methanethiobenzaldehyde
• 4-(Methylthio)-benzaldehyde
• AKOS000119424
• Z104478194
• 4-(Methylthio)benzaldehyde, 95%
• SCHEMBL195687
• METHYL 4-FORMYLPHENYL THIOETHER
• J-019619
• CS-W016298
• EN300-20437
• SMR001261424
• NCGC00090956-02
• BRD-K37073910-001-04-0
• CAS-3446-89-7
• p-Methylmercaptobenzaldehyde
• STR03117
• DTXCID8013047
• MLS002174249
• 4-Formylthioanisole
• p-methylsulfanylbenzaldehyde
• FT-0616816
• M0739
• CHEMBL1556223
• p-(Methylthio)benzaldehyde
• NS00022077
• s11974
• 3446-89-7
• 4-(Methylthio)benzaldehyde,98%
• DB-048628
• STL194070

• MDL： MFCD00006948
• Inchi： 1S/C8H8OS/c1-10-8-4-2-7(6-9)3-5-8/h2-6H,1H3
• InChI Key： QRVYABWJVXXOTN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C=O)=CC=1
• BRN： 636158

Computed Properties

• Exact Mass: 152.03000
• Monoisotopic Mass: 152.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• Color/Form: Colorless or yellow liquid
• Density: 1.144 g/mL at 25 °C(lit.)
• Melting Point: 6 °C
• Boiling Point: 153°C/17mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.646(lit.)
• Water Partition Coefficient: Not miscible in water.
• PSA: 42.37000
• LogP: 2.22100
• Sensitiveness: Stench
• Solubility: Unable or difficult to mix

4-(Methylthio)benzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：13
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases：R36/37/38
• Safety Term：S23;S24/25